[4-(2-Methoxy-ethoxymethoxy)-phenyl]-acetic acid methyl ester

• Molecular Formula: C13H18O5
• Molecular Weight: 254.28 g/mol
• IUPAC Name: methyl 2-[4-(2-methoxyethoxymethoxy)phenyl]acetate
• InChI: InChI=1S/C13H18O5/c1-15-7-8-17-10-18-12-5-3-11(4-6-12)9-13(14)16-2/h3-6H,7-10H2,1-2H3
• InChI Key: BHNYDXRUZGUSQZ-UHFFFAOYSA-N
• Canonical SMILES: COCCOCOC1=CC=C(C=C1)CC(=O)OC

Description

[4-(2-Methoxy-ethoxymethoxy)-phenyl]-acetic acid methyl ester is a useful research compound. Its molecular formula is C13H18O5 and its molecular weight is 254.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of methyl 4-hydroxyphenylacetate (200 mg, 1.20 mmol) in DCM (5 ml) is added DIPEA (0.315 ml, 1.81 mmol), and then MEMCl (0.204 ml, 1.81 mmol), and the resulting reaction mixture is stirred for 2 hours at room temperature. An additional portion of MEMCl (0.102 ml, 1 mmol) and of DIPEA (0.158 ml, 1 mmol) are added, and the reaction mixture is stirred for a further 16 hours. An additional portion of MEMCl (0.102 ml, 1 mmol) and of DIPEA (0.158 ml, 1 mmol) are added and the reaction mixture is stirred for 3 hours. The reaction mixture is diluted with DCM and washed with 0.5 M HCl, 1 M NaOH and then 0.5 M HCl, dried (MgSO4) and concentrated in vacuo to afford [4-(2-Methoxy-ethoxymethoxy)-phenyl]-acetic acid methyl ester